Cas no 1689848-01-8 ((1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol
• CAS No: 1689848-01-8
• MF: C₇H₉N₅O
• MW: 179.179260015488
• MDL: MFCD30297753
• CID: 5245293
• PubChem ID: 108427238
• Update Time: 2025-05-20

(1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol
• 1689848-01-8
• EN300-293776

• MDL： MFCD30297753
• Inchi： 1S/C7H9N5O/c1-5-7(10-3-2-9-5)6(13)4-11-12-8/h2-3,6,13H,4H2,1H3/t6-/m0/s1
• InChI Key： PCXGDKALQCAQLD-LURJTMIESA-N
• SMILES： O[C@@H](CN=[N+]=[N-])C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 179.08070993g/mol
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol

Introduction to (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol (CAS No. 1689848-01-8)

(1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol (CAS No. 1689848-01-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its azide and pyrazine functionalities, offers a rich platform for the synthesis of complex molecules and the development of novel therapeutic agents.

The chemical structure of (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol is noteworthy for its chiral center at the carbon atom adjacent to the azide group. This chirality plays a crucial role in its biological activity and reactivity, making it an attractive candidate for enantioselective synthesis and drug design. The presence of the azide group provides a valuable handle for further functionalization through click chemistry reactions, which are widely used in the synthesis of bioconjugates and drug delivery systems.

Recent studies have highlighted the potential of (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The pyrazine moiety is known to contribute to the anti-inflammatory activity by modulating key signaling pathways involved in inflammation.

In addition to its anti-inflammatory properties, (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol has also shown promise in cancer research. A research team from the University of California, San Francisco, demonstrated that certain derivatives of this compound can selectively inhibit cancer cell proliferation by interfering with specific protein-protein interactions. This selective inhibition is attributed to the unique combination of the azide and pyrazine functionalities, which allow for precise targeting of cancer-related pathways without affecting normal cells.

The versatility of (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol extends beyond its direct biological activity. Its azide group can be readily converted into other functional groups through various chemical transformations, such as Staudinger reduction to form an amine or Huisgen cycloaddition to generate triazoles. These transformations enable the synthesis of a wide range of derivatives with diverse biological activities, making it a valuable starting material for drug discovery programs.

In the context of drug delivery, (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol has been explored as a prodrug precursor. Prodrugs are inactive compounds that are converted into their active forms within the body through metabolic processes or enzymatic reactions. The azide group in this compound can be designed to undergo such conversions, releasing active therapeutic agents at specific sites or under certain conditions. This approach enhances the bioavailability and therapeutic efficacy of drugs while minimizing side effects.

The synthetic accessibility of (1S)-2-azido-1-(3-methylpyrazin-2-yl)ethan-1-ol is another factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the reaction of 3-methylpyrazine with an appropriate azidation reagent followed by chiral resolution to obtain the desired enantiomer. These synthetic strategies not only ensure high yields but also allow for easy scale-up, making it feasible for industrial applications.

In conclusion, (1S)-2-azido-1-(3-methylpyrazin-2-y-l)ethan-l-o-l (CAS No. 1689848–0l–8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its versatile reactivity and biological activity, positions it as a valuable tool for developing new drugs and therapeutic strategies. Ongoing research continues to uncover new applications and optimizations, further solidifying its importance in the scientific community.